N-((4-(Azepan-1-ylsulfonyl)phenyl)carbamothioyl)-3-methylbutanamide
N-((4-(Azepan-1-ylsulfonyl)phenyl)carbamothioyl)-3-methylbutanamide
Brand Name:
Vulcanchem
CAS No.:
727660-17-5
VCID:
VC0468554
InChI:
InChI=1S/C18H27N3O3S2/c1-14(2)13-17(22)20-18(25)19-15-7-9-16(10-8-15)26(23,24)21-11-5-3-4-6-12-21/h7-10,14H,3-6,11-13H2,1-2H3,(H2,19,20,22,25)
SMILES:
CC(C)CC(=O)NC(=S)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCCC2
Molecular Formula:
C18H27N3O3S2
Molecular Weight:
397.6g/mol
N-((4-(Azepan-1-ylsulfonyl)phenyl)carbamothioyl)-3-methylbutanamide
CAS No.: 727660-17-5
Main Products
VCID: VC0468554
Molecular Formula: C18H27N3O3S2
Molecular Weight: 397.6g/mol
| CAS No. | 727660-17-5 |
|---|---|
| Product Name | N-((4-(Azepan-1-ylsulfonyl)phenyl)carbamothioyl)-3-methylbutanamide |
| Molecular Formula | C18H27N3O3S2 |
| Molecular Weight | 397.6g/mol |
| IUPAC Name | N-[[4-(azepan-1-ylsulfonyl)phenyl]carbamothioyl]-3-methylbutanamide |
| Standard InChI | InChI=1S/C18H27N3O3S2/c1-14(2)13-17(22)20-18(25)19-15-7-9-16(10-8-15)26(23,24)21-11-5-3-4-6-12-21/h7-10,14H,3-6,11-13H2,1-2H3,(H2,19,20,22,25) |
| Standard InChIKey | SGIDSDJMRIVNGL-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)NC(=S)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCCC2 |
| Canonical SMILES | CC(C)CC(=O)NC(=S)NC1=CC=C(C=C1)S(=O)(=O)N2CCCCCC2 |
| PubChem Compound | 1226718 |
| Last Modified | Nov 11 2021 |
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